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Compound of Interest

Compound Name: Tributylmethylammonium chloride

Cat. No.: B1206052

Essential Safety and Handling Guide for
Tributylmethylammonium Chloride

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate, essential safety and logistical information for
handling Tributylmethylammonium chloride, including detailed operational and disposal
plans to foster a secure research environment.

Physicochemical and Hazard Data

A clear understanding of the substance's properties is the first step in safe handling. The
following table summarizes key quantitative data for Tributylmethylammonium chloride.
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Property Value Reference
Molecular Formula C13H30CIN [1112]
Molecular Weight 235.84 g/mol [1][2]
Colorless to yellow clear liquid
Appearance (for 75% solution in water) or [11[3]
beige crystalline solid
Melting Point 95-99 °C [3]
Boiling Point 84-85 °C at 101mm Hg [3]
Flash Point 84-85 °C at 101mm Hg [3]

Vapor Pressure

7.9 mmHg at 25 °C

[3]

Signal Word

Warning

[1]14]

GHS Hazard Statements

H312: Harmful in contact with
skinH315: Causes skin
irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritationH411: Toxic

to aquatic life with long lasting

effects

[4]115]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure. The selection of

PPE should be based on a thorough risk assessment of the specific laboratory procedures to

be performed.
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PPE Category

Specification

Rationale

Eye and Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) approved
standards. A face shield may

also be necessary.

Protects against splashes and
aerosols that can cause

serious eye irritation.[4]

Skin Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber,
neoprene) inspected prior to
use. Wear a lab coat or
fire/flame resistant and

impervious clothing.

Prevents skin contact which
can cause irritation and is

potentially harmful.[4]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with an
appropriate cartridge. A dust
mask (type N95, US) is
recommended for the solid

form.

Protects against inhalation of
vapors, mists, or dust which
may cause respiratory
irritation.[4][6]

Standard Operating Procedure for Safe Handling

Adherence to a strict protocol is crucial for minimizing risks associated with

Tributylmethylammonium chloride.

1. Engineering Controls:
e Work in a well-ventilated area.[1][3]
o Use a chemical fume hood for procedures that may generate aerosols, vapors, or dust.
2. Pre-Handling Checks:
o Ensure all necessary PPE is available and in good condition.
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o Locate the nearest safety shower and eyewash station.

+ Have the Safety Data Sheet (SDS) readily accessible.

3. Handling the Chemical:

e Avoid contact with skin and eyes.[3]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3][7]

e Wash hands thoroughly after handling.[4][7]

o Keep the container tightly closed when not in use.[3][8]

4. Storage:

» Store in a dry, cool, and well-ventilated place.[4][8]

o Keep away from incompatible materials such as strong oxidizing agents.[6]

Emergency and Disposal Procedures

First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[3][4][8]

 In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with
plenty of water.[7] If skin irritation occurs, get medical help.[4]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and consult an ophthalmologist.[4][7]

o After Swallowing: Do NOT induce vomiting. Rinse mouth with water and consult a physician
immediately.[3][6][8]

Spill and Leak Procedures:

o Evacuate: Evacuate personnel from the spill area.[3][7]
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o Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[3][7]

o Clean-up: For liquid spills, absorb with an inert material (e.g., Chemizorb®). For solid spills,
sweep up and shovel without creating dust.[3][7]

Disposal: Collect the spilled material in a suitable, closed container for disposal.[3][8]
Disposal Plan:
» Dispose of the chemical and its container at an approved waste disposal plant.[2]

o Contaminated packaging should be triple rinsed and offered for recycling or reconditioning,
or punctured to make it unusable before disposal in a sanitary landfill.[8]

o Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.[6][8] Do not discharge into sewer systems.[8]

Safety Workflow Diagram

The following diagram illustrates the logical flow of safety procedures when working with
Tributylmethylammonium chloride.
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Caption: Workflow for Safely Handling Tributylmethylammonium Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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